Cas no 1805930-20-4 (2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine
• CAS No: 1805930-20-4
• MF: C₈H₇Br₂F₂N
• MW: 314.952687501907
• CID: 4863773
• Update Time: 2025-05-24

2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7Br2F2N/c1-4-5(3-9)2-6(8(11)12)13-7(4)10/h2,8H,3H2,1H3
• InChI Key： ZBUXHKPJARYTDP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=NC(=C1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine

Recent Advances in the Study of 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine (CAS: 1805930-20-4)

2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine (CAS: 1805930-20-4) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the design of novel inhibitors targeting key enzymatic pathways, making it a subject of intense research.

One of the most notable applications of 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine is its role in the synthesis of fungicides and herbicides. Researchers have demonstrated its efficacy as a precursor in the development of compounds that inhibit fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis. This mechanism is particularly relevant in the fight against resistant fungal strains, offering a promising avenue for next-generation agrochemicals.

In the pharmaceutical domain, this compound has been explored for its potential in drug discovery. A recent study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of small-molecule inhibitors targeting protein kinases involved in inflammatory and oncogenic pathways. The difluoromethyl group in the pyridine ring was found to enhance the binding affinity and metabolic stability of the resulting inhibitors, underscoring the compound's utility in rational drug design.

From a synthetic chemistry perspective, 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine presents unique challenges and opportunities. The presence of multiple reactive sites (bromine and bromomethyl groups) allows for selective functionalization, enabling the construction of diverse molecular architectures. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have further expanded the scope of its applications, facilitating the efficient synthesis of complex heterocycles.

Despite its promise, the handling and storage of 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine require careful consideration due to its reactivity and potential toxicity. Researchers have emphasized the importance of employing appropriate safety measures, including the use of inert atmospheres and low-temperature conditions, to ensure its stability during synthetic procedures. These precautions are critical for maintaining the integrity of the compound and achieving reproducible results in experimental settings.

Looking ahead, the continued exploration of 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine is expected to yield further insights into its applications. Ongoing research aims to optimize its synthetic routes, improve its selectivity in biological systems, and explore its potential in emerging therapeutic areas. As the field advances, this compound is likely to remain a focal point for innovation in chemical biology and medicinal chemistry.